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Compound of Interest

Compound Name: JBIR-15

Cat. No.: B608171 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

JBIR-15 is a novel aspochracin derivative isolated from the sponge-derived fungus Aspergillus

sclerotiorum.[1][2] As a new chemical entity, establishing standardized protocols for its handling

and preparation is crucial for reproducible experimental results. This document provides a

detailed protocol for the preparation of JBIR-15 stock solutions in dimethyl sulfoxide (DMSO), a

common solvent for dissolving and storing small molecules for biological assays. The following

guidelines are based on best practices for handling chemical compounds in a laboratory

setting.

Quantitative Data Summary
Due to the novelty of JBIR-15, publicly available data on its physicochemical properties are

limited. The following table summarizes essential information for preparing stock solutions.

Researchers should always refer to the manufacturer's certificate of analysis for the most

accurate and up-to-date information.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b608171?utm_src=pdf-interest
https://www.benchchem.com/product/b608171?utm_src=pdf-body
https://www.medchemexpress.com/jbir-15.html
https://pubmed.ncbi.nlm.nih.gov/19661713/
https://www.benchchem.com/product/b608171?utm_src=pdf-body
https://www.benchchem.com/product/b608171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Molecular Weight Not Publicly Available

Refer to the Certificate of

Analysis provided by the

supplier. For calculation

purposes in this protocol, a

hypothetical value of 450 g/mol

will be used.

Solubility in DMSO Not Publicly Available

A preliminary solubility test is

recommended. Assume good

solubility for the initial

preparation of a high-

concentration stock (e.g., 10-

50 mM).

Recommended Stock

Concentration
10 mM

A 10 mM stock solution is a

common starting concentration

for many in vitro assays.[3]

Storage Conditions -20°C or -80°C

Store in small aliquots to

minimize freeze-thaw cycles.

[3][4]

DMSO Purity ≥99.7%, anhydrous

Use high-purity, sterile-filtered

DMSO to prevent degradation

of the compound and ensure

experimental consistency.[5]

Experimental Protocol: Preparing a 10 mM JBIR-15
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JBIR-15 in DMSO. All

procedures should be performed in a clean, designated workspace, such as a chemical fume

hood or a biosafety cabinet, using appropriate personal protective equipment (PPE).

Materials:
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JBIR-15 powder

Anhydrous, sterile-filtered dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Parafilm

Procedure:

Equilibrate Reagents: Allow the JBIR-15 powder and DMSO to come to room temperature

before opening to prevent condensation of atmospheric moisture.

Weighing JBIR-15:

Tare the analytical balance with a clean, empty microcentrifuge tube.

Carefully weigh the desired amount of JBIR-15 powder into the tared tube. For example,

to prepare 1 mL of a 10 mM stock solution (assuming a molecular weight of 450 g/mol ),

you would weigh out 4.5 mg of JBIR-15.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 450 g/mol = 0.0045 g = 4.5 mg

Dissolving in DMSO:
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Add the calculated volume of DMSO to the microcentrifuge tube containing the JBIR-15
powder. To prepare 1 mL of stock solution, add 1 mL of DMSO.

Seal the tube tightly with its cap and wrap the cap with parafilm to prevent leakage.

Solubilization:

Vortex the tube vigorously for 1-2 minutes to facilitate the dissolution of the compound.

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear. If necessary, gentle warming in a 37°C water bath can aid dissolution,

but be cautious as heat may degrade the compound.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to compound degradation, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.[3][4]

Label each aliquot clearly with the compound name (JBIR-15), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Diagrams and Visualizations
Experimental Workflow for JBIR-15 Stock Solution Preparation
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Caption: Workflow for preparing JBIR-15 stock solution in DMSO.
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Hypothetical Signaling Pathway Modulated by JBIR-15

As the precise mechanism of action for JBIR-15 is not yet elucidated, the following diagram

illustrates a hypothetical signaling cascade that could be targeted by a novel small molecule

inhibitor like JBIR-15. This example depicts the inhibition of a generic kinase pathway involved

in cell proliferation.
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Caption: Hypothetical inhibition of a kinase signaling pathway by JBIR-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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